Cas no 40704-04-9 (Benzoxazole,2-[4-(2-[1,1'-biphenyl]-4-ylethenyl)phenyl]-5,7-dimethyl-)

• Product name: Benzoxazole,2-[4-(2-[1,1'-biphenyl]-4-ylethenyl)phenyl]-5,7-dimethyl-
• CAS No: 40704-04-9
• MF: C₂₉H₂₃NO
• MW: 401.49902
• CID: 330055
• PubChem ID: 6441624

Benzoxazole,2-[4-(2-[1,1'-biphenyl]-4-ylethenyl)phenyl]-5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole,2-[4-(2-[1,1'-biphenyl]-4-ylethenyl)phenyl]-5,7-dimethyl-
• 2-[4-[2-([1,1'-biphenyl]-4-yl)vinyl]phenyl]-5,7-dimethylbenzoxazole
• 5,7-dimethyl-2-[4-[(E)-2-(4-phenylphenyl)ethenyl]phenyl]-1,3-benzoxazole
• Benzoxazole, 2-(4-(2-(1,1'-biphenyl)-4-ylethenyl)phenyl)-5,7-dimethyl-
• Benzoxazole, 2-[4-[2-([1,1'-biphenyl]-4-yl)ethenyl]phenyl]-5,7-dimethyl-
• Benzoxazole, 2-(4-(2-((1,1'-biphenyl)-4-yl)ethenyl)phenyl)-5,7-dimethyl-
• UNII-WA3SY46WLQ
• SCHEMBL3145556
• EINECS 255-048-7
• WA3SY46WLQ
• NS00030833
• DTXSID9068249
• 40704-04-9
• 2-(4-(2-(1,1'-BIPHENYL)-4-YLETHENYL)PHENYL)-5,7-DIMETHYLBENZOXAZOLE
• 2-(4-(2-((1,1'-Biphenyl)-4-yl)vinyl)phenyl)-5,7-dimethylbenzoxazole

• Inchi： InChI=1S/C29H23NO/c1-20-18-21(2)28-27(19-20)30-29(31-28)26-16-12-23(13-17-26)9-8-22-10-14-25(15-11-22)24-6-4-3-5-7-24/h3-19H,1-2H3/b9-8+
• InChI Key： PQKKXHAZEZTNFG-CMDGGOBGSA-N
• SMILES： C1(C2C=CC=CC=2)C=CC(/C=C/C2C=CC(C3=NC4C=C(C)C=C(C)C=4O3)=CC=2)=CC=1

Computed Properties

• Exact Mass: 401.177964
• Monoisotopic Mass: 401.177964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.16
• Boiling Point: 567°Cat760mmHg
• Flash Point: 247.6°C
• Refractive Index: 1.679